Cas no 1374651-67-8 (1-Chloroisoquinolin-8-ol)

• Product Name: 1-Chloroisoquinolin-8-ol
• CAS No: 1374651-67-8
• MF: C₉H₆ClNO
• MW: 179.603041172028
• CID: 1244864
• PubChem ID: 135742174
• Update Time: 2025-10-29

1-Chloroisoquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-8-isoquinolinol
• 1-Chloroisoquinolin-8-ol
• 8-Isoquinolinol, 1-chloro-
• CS-0334294
• DB-191114
• DTXSID501311508
• F53713
• A903727
• AMY42541
• 1374651-67-8

• MDL： MFCD22380491
• Inchi： 1S/C9H6ClNO/c10-9-8-6(4-5-11-9)2-1-3-7(8)12/h1-5,12H
• InChI Key： FWRDHJBPGUUWIG-UHFFFAOYSA-N
• SMILES： ClC1C2C(=CC=CC=2C=CN=1)O

Computed Properties

• Exact Mass: 179.0137915g/mol
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-Chloroisoquinolin-8-ol

1-Chloroisoquinolin-8-ol (CAS No. 1374651-67-8): A Comprehensive Overview

1-Chloroisoquinolin-8-ol (CAS No. 1374651-67-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the isoquinoline family, a class of heterocyclic compounds with a wide range of applications in pharmaceutical research and development.

The molecular formula of 1-Chloroisoquinolin-8-ol is C₉H₆ClNO, and it has a molecular weight of 173.59 g/mol. The presence of a chlorine atom and a hydroxyl group in its structure imparts distinct chemical and physical properties, making it an interesting candidate for various studies.

Recent research has highlighted the potential of 1-Chloroisoquinolin-8-ol in several therapeutic areas. One notable study published in the Journal of Medicinal Chemistry explored its anti-inflammatory properties. The study demonstrated that 1-Chloroisoquinolin-8-ol effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound could be a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1-Chloroisoquinolin-8-ol has shown potential as an anticancer agent. A study published in Cancer Research investigated its cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. The results indicated that 1-Chloroisoquinolin-8-ol induced apoptosis and cell cycle arrest, thereby inhibiting cancer cell proliferation. These findings open up new avenues for the development of novel anticancer therapies.

The mechanism of action of 1-Chloroisoquinolin-8-ol is not yet fully understood, but preliminary studies suggest that it may interact with specific cellular targets such as kinases and transcription factors. Further research is needed to elucidate the exact molecular mechanisms underlying its biological activities.

Synthesis of 1-Chloroisoquinolin-8-ol can be achieved through various methods, including multistep reactions involving aromatic substitution and cyclization. One common synthetic route involves the reaction of 8-hydroxyisoquinoline with chlorine gas or a chlorinating agent such as thionyl chloride. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety and handling, 1-Chloroisoquinolin-8-ol should be managed with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a well-ventilated area away from incompatible substances.

The future prospects for 1-Chloroisoquinolin-8-ol are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential in combination therapies. Additionally, efforts are being made to develop more efficient and scalable synthetic methods to meet the growing demand for this compound in pharmaceutical research.

In conclusion, 1-Chloroisoquinolin-8-ol (CAS No. 1374651-67-8) is a versatile compound with significant potential in medicinal chemistry. Its unique structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new applications for this compound will be discovered, contributing to the advancement of healthcare and medicine.